Cas no 1866741-03-8 (2-(Pentan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(Pentan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1866741-03-8
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5957961
• PubChem ID: 131229668
• Update Time: 2025-10-28

2-(Pentan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1866741-03-8
• EN300-1784342
• 2-(pentan-2-yl)cyclopropane-1-carboxylic acid
• 2-(Pentan-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C9H16O2/c1-3-4-6(2)7-5-8(7)9(10)11/h6-8H,3-5H2,1-2H3,(H,10,11)
• InChI Key： SZVIVSLTFMKMAI-UHFFFAOYSA-N
• SMILES： OC(C1CC1C(C)CCC)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(Pentan-2-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(Pentan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 1866741-03-8)

2-(Pentan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 1866741-03-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of cyclopropanecarboxylic acids and is characterized by its cyclopropane ring and a pentyl substituent.

The molecular formula of 2-(Pentan-2-yl)cyclopropane-1-carboxylic acid is C₉H₁₆O₂, with a molecular weight of approximately 156.22 g/mol. The compound's structure consists of a cyclopropane ring attached to a carboxylic acid group, with a pentan-2-yl substituent attached to one of the carbon atoms in the cyclopropane ring. This unique structure confers several interesting chemical and physical properties, making it a valuable compound for research and development.

In the field of pharmaceuticals, 2-(Pentan-2-yl)cyclopropane-1-carboxylic acid has shown promise as an intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for the development of new drugs, particularly those targeting specific biological pathways. For instance, researchers have investigated its use in the synthesis of anti-inflammatory agents and antiviral compounds, highlighting its versatility and potential therapeutic applications.

The synthesis of 2-(Pentan-2-yl)cyclopropane-1-carboxylic acid can be achieved through several methods, including cycloaddition reactions and organometallic transformations. One common approach involves the reaction of a suitable cyclopropane precursor with a pentyl halide in the presence of a transition metal catalyst. This method allows for high yields and excellent regioselectivity, making it an attractive option for large-scale production.

In addition to its pharmaceutical applications, 2-(Pentan-2-yl)cyclopropane-1-carboxylic acid has also found use in materials science. Its unique structure and functional groups make it suitable for the preparation of advanced materials with tailored properties. For example, researchers have utilized this compound as a monomer in the synthesis of polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and composite materials.

The physical properties of 2-(Pentan-2-yl)cyclopropane-1-carboxylic acid, such as its melting point, boiling point, and solubility, are important considerations for both research and industrial applications. The compound typically exists as a white crystalline solid at room temperature and is soluble in common organic solvents like ethanol and acetone. Its solubility characteristics make it easy to handle and process in various chemical reactions.

Safety is a critical aspect when working with any chemical compound, including 2-(Pentan-2-yl)cyclopropane-1-carboxylic acid. While this compound is not classified as hazardous or toxic under standard safety guidelines, it is important to follow proper handling procedures to ensure the safety of laboratory personnel. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in sealed containers away from incompatible substances.

In conclusion, 2-(Pentan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 1866741-03-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific and industrial fields.